Cas no 1390746-01-6 ((Z)-3-[1-(2-chloroethyl)pyrazol-4-yl]-2-cyano-N-(3-ethoxypropyl)prop-2-enamide)

• Product Name: (Z)-3-[1-(2-chloroethyl)pyrazol-4-yl]-2-cyano-N-(3-ethoxypropyl)prop-2-enamide
• CAS No: 1390746-01-6
• MF: C₁₄H₁₉ClN₄O₂
• MW: 310.779261827469
• CID: 6532894
• PubChem ID: 99870572
• Update Time: 2025-07-17

(Z)-3-[1-(2-chloroethyl)pyrazol-4-yl]-2-cyano-N-(3-ethoxypropyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (Z)-3-[1-(2-chloroethyl)pyrazol-4-yl]-2-cyano-N-(3-ethoxypropyl)prop-2-enamide
• 1390746-01-6
• AKOS008175946

• Inchi： 1S/C14H19ClN4O2/c1-2-21-7-3-5-17-14(20)13(9-16)8-12-10-18-19(11-12)6-4-15/h8,10-11H,2-7H2,1H3,(H,17,20)/b13-8-
• InChI Key： FVOHYOVJDQZEKE-JYRVWZFOSA-N
• SMILES： ClCCN1C=C(C=N1)/C=C(/C#N)\C(NCCCOCC)=O

Computed Properties

• Exact Mass: 310.1196536g/mol
• Monoisotopic Mass: 310.1196536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 79.9Ų

Additional information on (Z)-3-[1-(2-chloroethyl)pyrazol-4-yl]-2-cyano-N-(3-ethoxypropyl)prop-2-enamide

Research Brief on (Z)-3-[1-(2-chloroethyl)pyrazol-4-yl]-2-cyano-N-(3-ethoxypropyl)prop-2-enamide (CAS: 1390746-01-6)

Recent studies on (Z)-3-[1-(2-chloroethyl)pyrazol-4-yl]-2-cyano-N-(3-ethoxypropyl)prop-2-enamide (CAS: 1390746-01-6) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrazole and cyanoacrylamide moieties, has garnered attention due to its promising biological activity, particularly in targeting specific enzymatic pathways involved in inflammatory and oncogenic processes.

The synthesis and characterization of this compound have been detailed in recent publications, emphasizing its stability and reactivity under physiological conditions. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its structural integrity and purity. Furthermore, computational modeling studies have provided insights into its binding affinity and interaction with target proteins, suggesting a high degree of specificity.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key signaling pathways. For instance, it has shown inhibitory effects on pro-inflammatory cytokines and kinases, making it a candidate for treating chronic inflammatory diseases. Additionally, preliminary data indicate its potential as an anti-cancer agent, with observed cytotoxicity against certain cancer cell lines while sparing normal cells, suggesting a favorable therapeutic window.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Current research efforts are focused on structural modifications to enhance its drug-like characteristics while maintaining its biological activity. Collaborative studies between academic and industrial researchers are underway to advance this compound through preclinical development.

In conclusion, (Z)-3-[1-(2-chloroethyl)pyrazol-4-yl]-2-cyano-N-(3-ethoxypropyl)prop-2-enamide represents a compelling area of research with significant therapeutic potential. Continued investigation into its mechanism of action and optimization of its pharmacological profile will be critical for its transition into clinical applications. This brief underscores the importance of interdisciplinary collaboration in advancing novel chemical entities from bench to bedside.